(2Z)-5-benzyl-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one

• IUPAC Name: 5-benzyl-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18N2OS/c25-21-20(16-17-10-4-1-5-11-17)26-22(23-18-12-6-2-7-13-18)24(21)19-14-8-3-9-15-19/h1-15,20H,16H2
• InChI Key: YRGIXGZBFRNAQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)N(C(=NC3=CC=CC=C3)S2)C4=CC=CC=C4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

(2Z)-5-benzyl-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one is a thiazolidine derivative that has been extensively studied for its potential therapeutic applications. This compound exhibits a wide range of biological activities, making it a promising candidate for drug development.

Scientific Research Applications

Antidiabetic Applications

Thiazolidinediones, to which "(2Z)-5-benzyl-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one" is structurally related, are recognized for their role as PPARγ agonists, contributing to their antidiabetic effects by improving insulin sensitivity. Studies reveal that modifications to the thiazolidinedione scaffold can enhance their activity profile against PTP 1B, a negative regulator of insulin signaling, suggesting potential for the management of type 2 diabetes mellitus (T2DM) (Verma et al., 2019).

Anticancer Potential

Research into thiazolidin-4-ones has shown that these compounds exhibit a range of biological activities, including anticancer properties. The influence of different substituents on their biological activity indicates their potential in optimizing the structure of thiazolidin-4-one derivatives as more efficient drug agents, offering insights into the design of new small molecules with anticancer activity (Mech et al., 2021).

Antimicrobial Effects

The structural versatility of thiazolidinediones and related compounds allows for a broad spectrum of antimicrobial activities. By integrating the TZD core with different structural fragments, researchers have developed a wide range of lead molecules against various microbial pathogens, demonstrating the potential of these compounds in addressing antimicrobial resistance (Singh et al., 2022).

Enzyme Inhibition

Apart from their antidiabetic and anticancer applications, these compounds have been explored for their role in enzyme inhibition, particularly in targeting enzymes like dipeptidyl peptidase IV (DPP-IV), which is involved in glucose metabolism and insulin secretion. The synthesis and functionalization of thiazolidinediones and thiazole derivatives have shown promising results in inhibiting DPP-IV activity, further supporting their therapeutic potential in T2DM management (Mughal et al., 2015).